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Compound of Interest

Compound Name: rac 7-Methoxy Propranolol

Cat. No.: B027388

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of rac 7-Methoxy Propranolol (CAS

No. 76275-53-1), a key synthetic intermediate in pharmaceutical research and development. As

a derivative of the widely-used beta-blocker Propranolol, understanding the chemical,

analytical, and pharmacological characteristics of this compound is crucial for its effective

application. This document delves into its synthesis, characterization, and biological

significance, offering field-proven insights and detailed methodologies for the scientific

professional.

Introduction: A Molecule of Significance
rac 7-Methoxy Propranolol, with the formal name 1-[(7-methoxy-1-naphthalenyl)oxy]-3-[(1-

methylethyl)amino]-2-propanol, is primarily recognized as a crucial intermediate in the

synthesis of rac 7-Hydroxy Propranolol[1][2][3]. The parent compound, Propranolol, is a non-

selective beta-adrenergic receptor antagonist used in the treatment of a wide array of

cardiovascular diseases, including hypertension, angina pectoris, and cardiac arrhythmias[4][5]

[6]. The metabolism of Propranolol is extensive, occurring primarily in the liver, and results in

several metabolites, some of which possess biological activity[7][8]. The hydroxylated
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metabolites, such as 4-hydroxypropranolol and potentially 7-hydroxypropranolol, are of

significant pharmacological interest[7][9].

The 7-methoxy derivative serves as a stable, protected precursor that allows for specific

chemical manipulations before its demethylation to the active 7-hydroxy metabolite. Its

synthesis and purification are therefore critical steps in accessing these important metabolic

products for further pharmacological investigation. This guide will illuminate the technical

details necessary to work with this compound effectively.

Physicochemical and Spectroscopic Profile
A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in a laboratory setting. rac 7-Methoxy Propranolol is a crystalline solid at room

temperature[1].

Table 1: Physicochemical Properties of rac 7-Methoxy Propranolol
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Property Value Source

CAS Number 76275-53-1 [1][10][11]

Molecular Formula C₁₇H₂₃NO₃ [1][10][11]

Molecular Weight 289.37 g/mol [1][10]

IUPAC Name

1-[(7-methoxy-1-

naphthalenyl)oxy]-3-[(1-

methylethyl)amino]-2-propanol

[1][12]

Appearance Crystalline solid [1]

Purity ≥95% (typical) [1]

Storage -20°C [1][2]

UV λmax 220, 236, 280 nm [1]

SMILES
COC1=CC2=C(OCC(CNC(C)C

)O)C=CC=C2C=C1
[1]

InChI Key
SHLYYDPCAGPWOZ-

UHFFFAOYSA-N
[1]

Solubility: The solubility of rac 7-Methoxy Propranolol is a critical parameter for formulation

and in vitro assay development. It is readily soluble in organic solvents but has limited aqueous

solubility.

DMF: 50 mg/mL[1]

DMSO: 30 mg/mL[1]

Ethanol: 30 mg/mL[1]

DMF:PBS (pH 7.2) (1:1): 0.5 mg/mL[1]

Synthesis and Purification
The synthesis of rac 7-Methoxy Propranolol is a multi-step process that requires careful

control of reaction conditions to ensure high yield and purity. The most common synthetic route
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involves the reaction of 7-methoxy-1-naphthol with an epoxide, followed by the introduction of

the isopropylamine side chain.

Synthetic Pathway
The synthesis can be logically broken down into two primary steps: the formation of an epoxide

intermediate and the subsequent ring-opening by isopropylamine. This approach is a variation

of the Williamson ether synthesis.

7-Methoxy-1-naphthol 1-(allyloxy)-7-methoxynaphthalene epoxide

  + Epichlorohydrin
  Base (e.g., K₂CO₃)

  Solvent (e.g., Acetone)

Epichlorohydrin

Isopropylamine

rac 7-Methoxy Propranolol

  + Isopropylamine
  Solvent (e.g., Ethanol)

  Heat

Click to download full resolution via product page

Caption: Synthetic scheme for rac 7-Methoxy Propranolol.

Detailed Experimental Protocol
Step 1: Synthesis of 1-(allyloxy)-7-methoxynaphthalene epoxide

To a solution of 7-methoxy-1-naphthol (1.0 eq) in acetone, add anhydrous potassium

carbonate (K₂CO₃, 1.5 eq).

Stir the mixture vigorously at room temperature for 15 minutes.

Add epichlorohydrin (1.2 eq) dropwise to the suspension.

Heat the reaction mixture to reflux and maintain for 12-16 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).
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After completion, cool the mixture to room temperature and filter to remove the inorganic

salts.

Evaporate the solvent from the filtrate under reduced pressure to yield the crude epoxide

intermediate. This intermediate is often used in the next step without further purification.

Causality: The use of a base like K₂CO₃ is essential to deprotonate the hydroxyl group of the

naphthol, forming a nucleophilic alkoxide. This alkoxide then attacks the electrophilic carbon of

epichlorohydrin in an Sₙ2 reaction. Acetone is a suitable polar aprotic solvent for this type of

reaction.

Step 2: Synthesis of rac 7-Methoxy Propranolol

Dissolve the crude epoxide intermediate from Step 1 in ethanol.

Add isopropylamine (3.0 eq) to the solution.

Heat the mixture to reflux for 4-6 hours. Monitor the reaction by TLC.

Upon completion, cool the reaction mixture and evaporate the solvent under reduced

pressure.

Dissolve the resulting residue in a suitable organic solvent (e.g., ethyl acetate) and wash

with water to remove excess isopropylamine and other water-soluble impurities.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Purify the crude product by column chromatography on silica gel or by recrystallization from

a suitable solvent system (e.g., ethyl acetate/hexanes) to afford pure rac 7-Methoxy
Propranolol.

Causality: Isopropylamine acts as a nucleophile, attacking one of the carbon atoms of the

epoxide ring. This leads to the opening of the three-membered ring and the formation of the

final product. The use of excess isopropylamine drives the reaction to completion.

Analytical Characterization and Quality Control
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Rigorous analytical testing is paramount to confirm the identity, purity, and quality of the

synthesized compound. A combination of chromatographic and spectroscopic techniques is

typically employed.

Chromatographic Analysis (RP-HPLC)
Reverse-phase high-performance liquid chromatography (RP-HPLC) is a standard method for

assessing the purity of rac 7-Methoxy Propranolol and for its quantitation in various matrices.

Sample Preparation
(Dissolve in Mobile Phase)

HPLC Injection
(e.g., 10 µL)

Separation
(C18 Column)

UV Detection
(e.g., 280 nm)

Data Analysis
(Peak Integration, Purity Calculation)

Click to download full resolution via product page

Caption: General workflow for RP-HPLC analysis.

Protocol: Purity Determination by RP-HPLC

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)[13].
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Mobile Phase: An isocratic or gradient mixture of acetonitrile and a phosphate buffer (e.g.,

0.01 M disodium hydrogen phosphate, pH adjusted to 3.5)[13]. A typical starting point could

be a 50:50 (v/v) mixture.

Flow Rate: 1.0 mL/min[13].

Detection: UV spectrophotometer at 280 nm[1].

Sample Preparation: Prepare a stock solution of the compound in the mobile phase (e.g., 1

mg/mL) and dilute to an appropriate concentration (e.g., 10 µg/mL)[13].

Analysis: Inject the sample and integrate the peak area. Purity is calculated as the area of

the main peak relative to the total area of all peaks.

Self-Validation: The method's reliability is ensured by running a system suitability test, including

checks for retention time reproducibility, peak asymmetry, and theoretical plates. A validated

method for a similar compound, propranolol, often serves as a good starting point for method

development[13][14].

Spectroscopic Confirmation
UV Spectroscopy: As indicated in Table 1, the compound exhibits absorbance maxima at

220, 236, and 280 nm, which are characteristic of the methoxynaphthalene chromophore[1].

Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry in positive ion

mode should show a prominent peak for the protonated molecule [M+H]⁺ at m/z 290.4.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

unambiguous structure confirmation. The spectra will show characteristic signals for the

aromatic protons of the naphthalene ring, the methoxy group, the aliphatic chain protons,

and the isopropyl group.

Biological Significance and Metabolism
The primary role of rac 7-Methoxy Propranolol in research is as a protected precursor to 7-

hydroxypropranolol. Propranolol itself undergoes extensive hepatic metabolism, with major

pathways including side-chain oxidation, glucuronidation, and aromatic ring hydroxylation[5][7].
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Hydroxylation can occur at several positions, with the 4- and 7-positions being of interest[9]

[15].

Synthetic Route

Propranolol

7-Hydroxypropranolol
(Active Metabolite)

CYP-mediated
Hydroxylation

4-Hydroxypropranolol
(Active Metabolite)

CYP-mediated
Hydroxylation

Other Metabolites
(e.g., N-desisopropylpropranolol)

Metabolic Pathways

rac 7-Methoxy Propranolol
(Synthetic Intermediate)

O-Demethylation
(e.g., BBr₃)

Click to download full resolution via product page

Caption: Relationship between Propranolol metabolism and synthetic access to 7-

hydroxypropranolol.

While 7-Methoxy Propranolol is primarily a synthetic tool, any investigation into its direct

biological effects would necessitate in vitro assays, such as receptor binding assays against β₁-

and β₂-adrenergic receptors. Given that the hydroxyl group in active metabolites often plays a

key role in receptor interaction, it is hypothesized that the methoxy derivative would exhibit

significantly lower binding affinity compared to propranolol or 7-hydroxypropranolol. However,

empirical data from such studies would be required for confirmation.

Safety, Handling, and Storage
As with any chemical reagent, proper safety precautions must be observed when handling rac
7-Methoxy Propranolol.

General Handling: Use in a well-ventilated area. Wear appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat[16].
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First Aid:

Inhalation: Move to fresh air. Consult a doctor if symptoms persist[16].

Skin Contact: Generally does not cause irritation, but wash with soap and water after

handling[16].

Eye Contact: Rinse opened eyes for several minutes under running water[16].

Stability: The compound is stable under recommended storage conditions. No decomposition

is expected if used according to specifications[16].

Storage: Store in a tightly sealed container at -20°C for long-term stability[1][2].

This product is intended for research use only and is not for human or veterinary use[1][10].

Conclusion
rac 7-Methoxy Propranolol (CAS 76275-53-1) is a non-negotiable component for researchers

studying the metabolites of Propranolol. Its primary value lies not in its own biological activity

but in its role as a stable, protected intermediate for the synthesis of 7-hydroxypropranolol. A

mastery of its synthesis, purification, and analytical characterization is essential for producing

high-quality material for pharmacological and metabolic studies. This guide has provided the

core technical knowledge, from reaction mechanisms to detailed analytical protocols, to

empower scientists in their research endeavors. By applying these principles, researchers can

confidently synthesize and utilize this key molecule to further explore the complex

pharmacology of beta-blockers and their metabolites.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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